2-Butyl-2-ethylaziridine

• CAS No.: 152802-66-9
• Molecular Formula: C8H17N
• Molecular Weight: 127.23 g/mol
• IUPAC Name: 2-butyl-2-ethylaziridine
• InChI: InChI=1S/C8H17N/c1-3-5-6-8(4-2)7-9-8/h9H,3-7H2,1-2H3
• InChI Key: FQJFHVKUYCRYJZ-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1(CN1)CC

Description

2-Butyl-2-ethylaziridine is a useful research compound. Its molecular formula is C8H17N and its molecular weight is 127.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Acetonitrile (150 ml) and the product from (e) (20.0 g) were mixed under nitrogen, cooled to 2°-3° C. and chlorosulphonic acid (16.04 g, Aldrich) was added dropwise keeping the temperature below 10° C. The coolant was removed and the slurry left to stir for 80 minutes at room temperature. The reaction was concentrated in vacuo and co-distilled with water (50 ml). 50% Aqueous sodium hydroxide (55.2 g) and water (50 ml) were added and the mixture was distilled at atmospheric pressure. The organic layer was collected from the distillate and dried with solid potassium hydroxide to give the desired product (12.8 g). 1H NMR consistent with proposed structure.

Synthesis routes and methods II

Procedure details

Chlorosulphonic acid (1 molar equivalent) was added to a solution of the product from step (f) (15 g) in dichloroethane (90 ml) at a temperature of <16° C. When addition was complete, the mixture was stirred for 2 hours at room temperature and then evaporated in vacuo. Water (60 ml) and 5% w/v aqu. NaOH (41 ml) were added and the mixture distilled at atmospheric pressure. The organic phase of the distillate was separated and dried over KOH to give a solution of the desired product (77% yield).